molecular formula C9H5F4NO B8415876 Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)-

Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)-

Cat. No.: B8415876
M. Wt: 219.14 g/mol
InChI Key: GDQZGRPLHMWTMX-UHFFFAOYSA-N
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Description

Benzonitrile, 4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H5F4NO and its molecular weight is 219.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H5F4NO

Molecular Weight

219.14 g/mol

IUPAC Name

4-fluoro-5-(hydroxymethyl)-2-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C9H5F4NO/c10-8-2-7(9(11,12)13)5(3-14)1-6(8)4-15/h1-2,15H,4H2

InChI Key

GDQZGRPLHMWTMX-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1C#N)C(F)(F)F)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution (15 mL) of a mixture (1.01 g) of 4-fluoro-5-formyl-2-(trifluoromethyl)benzonitrile and 4-fluoro-3-formyl-2-(trifluoromethyl)benzonitrile (3:1) in tetrahydrofuran was added sodium borohydride (400 mg) at 0° C., and the mixture was stirred at room temperature for 12 hr. Saturated brine was added to the reaction mixture, and the mixture was extracted with ethyl acetate, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent: hexane-ethyl acetate=5:1→1:4) to give the title compound as a yellow oil (yield: 456 mg).
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